Cas no 1361527-82-3 (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide)

5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide is a halogenated biphenyl derivative with a fluorinated and pentachlorinated aromatic structure. This compound is of interest in synthetic organic chemistry due to its unique substitution pattern, which may serve as a precursor or intermediate in the development of specialized materials or bioactive molecules. The presence of both fluorine and chlorine atoms enhances its potential for selective reactivity, making it useful in cross-coupling reactions or as a scaffold for further functionalization. Its amide group provides additional versatility for derivatization, enabling applications in medicinal chemistry or material science research. The compound's stability and distinct electronic properties make it a valuable tool for studying structure-activity relationships in polychlorinated biphenyl analogs.
5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide structure
1361527-82-3 structure
Product Name:5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide
CAS No:1361527-82-3
MF:C13H5Cl5FNO
MW:387.448302030563
CID:4999389
Update Time:2025-06-07

5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide
    • Inchi: 1S/C13H5Cl5FNO/c14-8-7(9(15)11(17)12(18)10(8)16)4-1-5(13(20)21)3-6(19)2-4/h1-3H,(H2,20,21)
    • InChI Key: IPWGAJWNENXVBY-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1C1C=C(C=C(C(N)=O)C=1)F)Cl)Cl)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 385
  • XLogP3: 5.7
  • Topological Polar Surface Area: 43.1

5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011001022-1g
5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide
1361527-82-3 97%
1g
1,445.30 USD 2021-07-05

Additional information on 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide

5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide (CAS No. 1361527-82-3): A Comprehensive Overview

5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide (CAS No. 1361527-82-3) is a complex organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structure and properties, has been the subject of numerous studies aimed at understanding its potential applications and biological activities.

The molecular structure of 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide is particularly noteworthy. It consists of a biphenyl core with multiple chlorine substituents and a fluoro group, along with a carboxylic acid amide functional group. This intricate arrangement imparts the compound with distinct chemical and physical properties, making it a valuable subject for both academic and industrial research.

Recent studies have highlighted the potential of 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide in various applications. One area of particular interest is its role in drug discovery. Researchers have explored its interactions with specific biological targets, such as enzymes and receptors, to identify potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant inhibitory activity against a key enzyme involved in neurodegenerative diseases, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological properties, 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide has been investigated for its environmental impact. Given the presence of multiple chlorine atoms, there is a concern about its persistence and potential toxicity in the environment. However, recent research has shown that under certain conditions, this compound can be biodegraded by specific microorganisms, reducing its environmental footprint. This finding is crucial for developing strategies to manage and mitigate the environmental risks associated with such compounds.

The synthesis of 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide is another area of active research. Various synthetic routes have been developed to optimize the yield and purity of the compound. One notable method involves a multi-step process that includes halogenation, fluorination, and amidation reactions. These synthetic strategies not only enhance the efficiency of production but also provide insights into the structural requirements for achieving desired biological activities.

In the context of material science, 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide has shown promise as a functional material due to its unique electronic properties. Its ability to form stable complexes with metal ions has led to its use in the development of novel materials for applications such as sensors and catalysts. A recent study published in Advanced Materials demonstrated that this compound could be used to create highly sensitive gas sensors with improved detection limits.

The safety profile of 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide is an important consideration in its development and application. Extensive toxicological studies have been conducted to evaluate its potential health effects. While some concerns have been raised due to the presence of multiple halogen substituents, these studies have generally shown that the compound exhibits low toxicity when used under controlled conditions. However, appropriate handling and safety measures are still recommended to ensure safe use in both laboratory and industrial settings.

In conclusion, 5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carboxylic acid amide (CAS No. 1361527-82-3) is a multifaceted compound with significant potential in various fields, including drug discovery, environmental science, and material science. Ongoing research continues to uncover new insights into its properties and applications, highlighting its importance as a subject of scientific inquiry.

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